Cas no 155271-40-2 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(4-methoxy-3-methylphenyl)ethenyl]-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(4-methoxy-3-methylphenyl)ethenyl]-, (E)- (9CI)
• CAS No: 155271-40-2
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 183568
• PubChem ID: 6448886

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(4-methoxy-3-methylphenyl)ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-8-[2-(4-methoxy-3-methylphenyl)ethenyl]-, (E)- (9CI)
• 1,3-diethyl-8-[(E)-2-(4-methoxy-3-methylphenyl)ethenyl]-7H-purine-2,6-dione
• (E)-1,3-Diethyl-8-(4-methoxy-3-methylstyryl)xanthine
• SCHEMBL7307489
• FZMMLLRHOWGFLZ-CSKARUKUSA-N
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(4-methoxy-3-methylphenyl)ethenyl)-, (E)-
• 155271-40-2
• SCHEMBL7307480
• (E)-1,3-Diethyl-8-(2-(4-methoxy-3-methylphenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione

• Inchi： InChI=1S/C19H22N4O3/c1-5-22-17-16(18(24)23(6-2)19(22)25)20-15(21-17)10-8-13-7-9-14(26-4)12(3)11-13/h7-11H,5-6H2,1-4H3,(H,20,21)/b10-8+
• InChI Key： FZMMLLRHOWGFLZ-CSKARUKUSA-N
• SMILES： COC1C=CC(/C=C/C2NC3C(N(C(N(CC)C=3N=2)=O)CC)=O)=CC=1C

Computed Properties

• Exact Mass: 354.16936
• Monoisotopic Mass: 354.169191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.258
• Boiling Point: 598.3°Cat760mmHg
• Flash Point: 315.6°C
• Refractive Index: 1.638
• PSA: 78.53